N-(Desmethyl)-tert-butyl Acetate Sildenafil
N-(Desmethyl)-tert-butyl Acetate Sildenafil
Brand Name:
Vulcanchem
CAS No.:
398507-63-6
VCID:
VC0124626
InChI:
InChI=1S/C26H36N6O6S/c1-7-9-19-21-22(30(6)29-19)24(33)28-23(27-21)18-16-17(10-11-20(18)37-8-2)39(35,36)32-14-12-31(13-15-32)25(34)38-26(3,4)5/h10-11,16H,7-9,12-15H2,1-6H3,(H,27,28,33)
SMILES:
CCCC1=NN(C2=C1N=C(NC2=O)C3=C(C=CC(=C3)S(=O)(=O)N4CCN(CC4)C(=O)OC(C)(C)C)OCC)C
Molecular Formula:
C26H36N6O6S
Molecular Weight:
560.67
N-(Desmethyl)-tert-butyl Acetate Sildenafil
CAS No.: 398507-63-6
Cat. No.: VC0124626
Molecular Formula: C26H36N6O6S
Molecular Weight: 560.67
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 398507-63-6 |
|---|---|
| Molecular Formula | C26H36N6O6S |
| Molecular Weight | 560.67 |
| IUPAC Name | tert-butyl 4-[4-ethoxy-3-(1-methyl-7-oxo-3-propyl-6H-pyrazolo[4,3-d]pyrimidin-5-yl)phenyl]sulfonylpiperazine-1-carboxylate |
| Standard InChI | InChI=1S/C26H36N6O6S/c1-7-9-19-21-22(30(6)29-19)24(33)28-23(27-21)18-16-17(10-11-20(18)37-8-2)39(35,36)32-14-12-31(13-15-32)25(34)38-26(3,4)5/h10-11,16H,7-9,12-15H2,1-6H3,(H,27,28,33) |
| Standard InChI Key | FPKPDTGUTMWVRB-UHFFFAOYSA-N |
| SMILES | CCCC1=NN(C2=C1N=C(NC2=O)C3=C(C=CC(=C3)S(=O)(=O)N4CCN(CC4)C(=O)OC(C)(C)C)OCC)C |
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